Cas no 1213070-06-4 (2-(1S)-1-aminoethyl-4-bromo-6-fluorophenol)

• Product Name: 2-(1S)-1-aminoethyl-4-bromo-6-fluorophenol
• CAS No: 1213070-06-4
• MF: C₈H₉BrFNO
• MW: 234.065564870834
• CID: 6025366
• PubChem ID: 130713722
• Update Time: 2025-05-21

2-(1S)-1-aminoethyl-4-bromo-6-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(1S)-1-aminoethyl-4-bromo-6-fluorophenol
• 2-((S)-1-aminoethyl)-4-bromo-6-fluorophenol
• (S)-2-(1-aminoethyl)-4-bromo-6-fluorophenol
• Phenol, 2-[(1S)-1-aminoethyl]-4-bromo-6-fluoro-
• 1213070-06-4
• 2-[(1S)-1-aminoethyl]-4-bromo-6-fluorophenol
• EN300-1912239

• Inchi： 1S/C8H9BrFNO/c1-4(11)6-2-5(9)3-7(10)8(6)12/h2-4,12H,11H2,1H3/t4-/m0/s1
• InChI Key： XGZIRNNJAJNUPT-BYPYZUCNSA-N
• SMILES： C1(O)=C(F)C=C(Br)C=C1[C@@H](N)C

Computed Properties

• Exact Mass: 232.98515g/mol
• Monoisotopic Mass: 232.98515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.608±0.06 g/cm3(Predicted)
• Boiling Point: 280.2±35.0 °C(Predicted)
• pka: 7.42±0.50(Predicted)

Additional information on 2-(1S)-1-aminoethyl-4-bromo-6-fluorophenol

Introduction to 2-(1S)-1-aminoethyl-4-bromo-6-fluorophenol (CAS No. 1213070-06-4) and Its Emerging Applications in Chemical Biology

2-(1S)-1-aminoethyl-4-bromo-6-fluorophenol, identified by the Chemical Abstracts Service Number (CAS No.) 1213070-06-4, is a structurally unique phenolic compound that has garnered significant attention in the field of chemical biology due to its versatile pharmacological properties. This compound belongs to a class of molecules characterized by the presence of both amino and bromo substituents on a fluorinated aromatic ring, which endows it with distinct reactivity and potential therapeutic applications. The stereochemical configuration at the (1S) position further enhances its molecular complexity and specificity, making it an intriguing candidate for further investigation.

The molecular framework of 2-(1S)-1-aminoethyl-4-bromo-6-fluorophenol incorporates several key functional groups that contribute to its biological activity. The bromo substituent at the 4-position and the fluorine atom at the 6-position introduce electronic and steric effects that modulate interactions with biological targets. Additionally, the presence of an aminoethyl side chain provides a nucleophilic site for further derivatization, enabling the synthesis of more complex derivatives with tailored properties. These structural features make this compound a valuable scaffold for drug discovery and molecular probes.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting enzymes involved in cancer metabolism. Phenolic compounds, in particular, have shown promise as anticancer agents due to their ability to interfere with critical signaling pathways. A notable example is the inhibition of poly(ADP-ribose) polymerase (PARP) enzymes, which play a crucial role in DNA repair and are overexpressed in certain cancer types. Preliminary studies suggest that 2-(1S)-1-aminoethyl-4-bromo-6-fluorophenol exhibits inhibitory activity against PARP enzymes, potentially leading to its development as a chemotherapeutic agent. The fluorine atom at the 6-position is believed to enhance binding affinity by participating in halogen bonding interactions with the enzyme active site.

Beyond its potential role in cancer therapy, 2-(1S)-1-aminoethyl-4-bromo-6-fluorophenol has also been explored as a tool for studying neurodegenerative diseases. The aminoethyl side chain allows for facile conjugation with biomolecules, enabling the development of probes for imaging and diagnostic applications. Furthermore, the compound’s ability to cross the blood-brain barrier makes it an attractive candidate for treating neurological disorders such as Alzheimer’s disease and Parkinson’s disease. Recent research has demonstrated that derivatives of this molecule can modulate neurotransmitter release and protect against oxidative stress-induced neuronal damage.

The stereochemical integrity of (1S)-configured compounds is often critical for their biological activity, as enantiomers can exhibit vastly different pharmacological profiles. The specific configuration at the chiral center in 2-(1S)-1-aminoethyl-4-bromo-6-fluorophenol ensures optimal interactions with biological targets while minimizing off-target effects. This has been a focus of synthetic efforts aimed at improving yield and purity during production. Advanced synthetic methodologies, including asymmetric catalysis and chiral resolution techniques, have been employed to achieve high enantiomeric excesses, ensuring that the final product retains its intended biological activity.

The pharmaceutical industry has increasingly leveraged computational chemistry and machine learning algorithms to accelerate drug discovery processes. These tools have been instrumental in predicting binding affinities and optimizing molecular structures for improved efficacy. In the case of 2-(1S)-1-aminoethyl-4-bromo-6-fluorophenol, computational models have helped identify key residues on target proteins that interact with this compound, providing insights into its mechanism of action. Such data-driven approaches have streamlined the development pipeline, reducing time-to-market for novel therapeutics.

Another emerging application of this compound lies in its potential as an intermediate in the synthesis of bioactive natural products. Many pharmacologically relevant compounds are derived from complex biosynthetic pathways found in plants and microorganisms. By incorporating 2-(1S)-1-aminoethyl-4-bromo-6-fluorophenol into these pathways, researchers can generate novel analogs with enhanced properties. This strategy has been particularly successful in developing antiviral agents and antibiotics against resistant strains of bacteria.

The environmental impact of pharmaceutical compounds is also a growing concern in modern drug development. Efforts are underway to design molecules that are biodegradable and have minimal ecological persistence. The structural features of 2-(1S)-1-aminoethyl-4-bromo-6-fluorophenol, such as its fluorinated aromatic core, contribute to its stability but also offer opportunities for modulating degradation rates through strategic functional group modifications. Researchers are exploring ways to incorporate elements that promote enzymatic breakdown while maintaining therapeutic efficacy.

Future directions for research on 2-(1S)-1-aminoethyl-4-bromo-6-fluorophenol include exploring its potential as an adjuvant in vaccine formulations. Adjuvants enhance immune responses by modulating cytokine production and antigen presentation. Phenolic compounds have demonstrated adjuvant-like properties by activating immune cells through pattern recognition receptors (PRRs). Studies suggest that derivatives of this molecule can stimulate innate immunity without causing excessive inflammation, making them promising candidates for next-generation vaccines.

In conclusion, 2-(1S)-1-aminoethyl-4-bromo-6-fluorophenol (CAS No. 1213070-06-4) represents a structurally fascinating compound with broad applications across chemical biology and medicine. Its unique combination of functional groups, stereochemical configuration, and predicted biological activities positions it as a valuable tool for drug discovery and molecular research. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly critical role in developing innovative therapeutic strategies.